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Compound of Interest

Compound Name: Suberylglycine-d4

Cat. No.: B12418644

For researchers, scientists, and drug development professionals, ensuring the integrity of
isotopically labeled compounds and maintaining a safe laboratory environment are paramount.
This guide provides essential safety and logistical information for handling Suberylglycine-d4,
a deuterated form of Suberylglycine. While Suberylglycine-d4 is not classified as a hazardous
substance, adherence to standard laboratory safety protocols is crucial to prevent
contamination and ensure experimental accuracy.

Chemical and Physical Properties

A summary of the key properties of Suberylglycine-d4 is presented below. Understanding
these characteristics is the first step in safe and effective handling.
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Property Value Source
CAS Number 2469259-73-0 [11[2][3]
Molecular Formula C10H13D4NOs [3114]
Molecular Weight 235.27 g/mol

Appearance Solid

>95% (Chemical Purity), 297

Purity
atom % D
N Slightly soluble in DMSO and
Solubility
Methanol
Recommended to store at
Storage

-20°C

Personal Protective Equipment (PPE)

When handling Suberylglycine-d4, especially in its powdered form, appropriate personal
protective equipment should be worn to prevent inhalation, ingestion, and skin contact.

Recommended PPE:

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect from
dust particles.

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent
skin contact. Contaminated gloves should be disposed of properly after use.

o Protective Clothing: A standard laboratory coat is required to protect street clothing and skin
from accidental spills.

» Respiratory Protection: While not generally required for small quantities in a well-ventilated
area, a dust mask or respirator may be appropriate if handling larger quantities or if there is a
risk of generating airborne dust.

Operational Handling and Disposal Plan
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Proper handling and disposal procedures are critical for maintaining the isotopic purity of

Suberylglycine-d4 and ensuring a safe laboratory environment. Deuterated compounds are

susceptible to isotopic exchange with atmospheric moisture, which can compromise

experimental results.

Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure the work area (e.g., a chemical fume hood or a designated
benchtop) is clean and dry.

Allow the container of Suberylglycine-d4 to equilibrate to room temperature before
opening to prevent condensation, which can introduce moisture and lead to isotopic
dilution.

Assemble all necessary equipment, including spatulas, weighing paper, and solvent vials,
in a dry environment.

Weighing and Aliquoting:

o Handle the solid compound in a well-ventilated area or under a fume hood to minimize

inhalation of any fine particles.

Due to its hygroscopic nature, it is recommended to handle the compound under a dry,
inert atmosphere, such as nitrogen or argon, to prevent the absorption of atmospheric
moisture.

Use clean, dry utensils for weighing and transferring the powder.

Dissolution:

o If preparing a solution, use anhydrous or deuterated solvents to prevent hydrogen-

deuterium (H-D) exchange.

o Add the solvent to the weighed Suberylglycine-d4 and mix gently until dissolved.

Storage of Solutions:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12418644?utm_src=pdf-body
https://www.benchchem.com/product/b12418644?utm_src=pdf-body
https://www.benchchem.com/product/b12418644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Store solutions in tightly sealed vials, preferably with septa, to minimize exposure to air
and moisture.

o For long-term storage, flushing the vial with an inert gas before sealing is recommended.

Disposal Plan:

o Waste Identification: Although not classified as hazardous, Suberylglycine-d4 waste should
be treated as chemical waste.

e Segregation: Keep deuterated waste streams separate from other chemical waste to avoid
cross-contamination. Used and waste solvents should be kept separate (e.g., DMSO with
DMSO, CDCI3 with CDCI3).

o Containerization: Collect waste in clearly labeled, sealed containers.

o Disposal: Dispose of waste Suberylglycine-d4 and its containers in accordance with local,
state, and federal regulations. Consult with your institution's environmental health and safety
(EHS) office for specific guidance.

Experimental Workflow Diagram

The following diagram illustrates the recommended workflow for handling Suberylglycine-d4,
from receiving the compound to its final disposal.
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Workflow for handling Suberylglycine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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